(R)-5-(2-((5-Cyano-2-methyl-4-(2-morpholinoethyl)phenyl)amino)pyrimidin-4-yl)-3-(hydroxymethyl)-3-methylindoline-7-carbonitrile

• Molecular Formula: C29H31N7O2
• Molecular Weight: 509.6 g/mol
• IUPAC Name: (3R)-5-[2-[5-cyano-2-methyl-4-(2-morpholin-4-ylethyl)anilino]pyrimidin-4-yl]-3-(hydroxymethyl)-3-methyl-1,2-dihydroindole-7-carbonitrile
• InChI: InChI=1S/C29H31N7O2/c1-19-11-20(4-6-36-7-9-38-10-8-36)22(15-30)14-26(19)35-28-32-5-3-25(34-28)21-12-23(16-31)27-24(13-21)29(2,18-37)17-33-27/h3,5,11-14,33,37H,4,6-10,17-18H2,1-2H3,(H,32,34,35)/t29-/m1/s1
• InChI Key: VQBPWNWQPUQVHN-GDLZYMKVSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1NC2=NC=CC(=N2)C3=CC(=C4C(=C3)[C@@](CN4)(C)CO)C#N)C#N)CCN5CCOCC5
• Canonical SMILES: CC1=CC(=C(C=C1NC2=NC=CC(=N2)C3=CC(=C4C(=C3)C(CN4)(C)CO)C#N)C#N)CCN5CCOCC5

Description

This compound features a pyrimidine core substituted with an indoline-carbonitrile scaffold and a morpholinoethyl-aniline moiety. Key structural elements include:

• Pyrimidine ring: Acts as a central pharmacophore for kinase inhibition, common in targeted therapeutics.
• Morpholinoethyl group: Enhances solubility and modulates binding affinity through hydrogen bonding .
• Hydroxymethyl and methylindoline groups: Influence stereochemistry and metabolic stability.

The (R)-configuration at the indoline position is critical for enantioselective interactions with biological targets, such as kinases or epigenetic regulators.

Biological Activity

(R)-5-(2-((5-Cyano-2-methyl-4-(2-morpholinoethyl)phenyl)amino)pyrimidin-4-yl)-3-(hydroxymethyl)-3-methylindoline-7-carbonitrile is a complex organic compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews its biological activity, synthesizing data from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound features a unique structure that includes:

• A pyrimidine ring
• An indoline moiety
• A cyano group
• Morpholino and hydroxymethyl substituents

These structural components contribute to its interaction with biological targets, influencing its pharmacological profile.

Anticancer Activity

Numerous studies have investigated the anticancer potential of this compound. For instance, it has been shown to exhibit significant cytotoxicity against various cancer cell lines, including:

Cell Line	GI50 (µM)
NCI-H460	12.4
MCF-7	8.33
SF-268	8.33

The growth inhibition observed indicates that the compound effectively disrupts cellular proliferation in these cancer types .

The proposed mechanisms through which this compound exerts its effects include:

• Inhibition of Kinases : The compound has been reported to inhibit specific kinases involved in cancer cell signaling pathways, leading to reduced cell survival and proliferation.
• Induction of Apoptosis : Studies suggest that it may induce programmed cell death in tumor cells, further contributing to its anticancer effects.

Anti-inflammatory Properties

In addition to its anticancer activity, the compound demonstrates anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines in vitro, suggesting potential therapeutic applications in inflammatory diseases .

Case Studies and Research Findings

• Study on Cell Line Sensitivity : A study evaluating the sensitivity of various human tumor cell lines indicated that (R)-5-(2-((5-Cyano-2-methyl-4-(2-morpholinoethyl)phenyl)amino)pyrimidin-4-yl)-3-(hydroxymethyl)-3-methylindoline-7-carbonitrile exhibited a lower GI50 compared to standard chemotherapeutic agents like doxorubicin, highlighting its potential as a novel anticancer agent .
• In Vivo Studies : Animal models have shown promising results, with treated groups displaying significant tumor regression compared to controls. The compound's low toxicity profile suggests it could be developed further for clinical use .

Safety and Toxicology

Preliminary toxicological assessments indicate that the compound has a favorable safety profile, with low hepatotoxicity observed in repeated-dose studies . However, further comprehensive toxicological evaluations are necessary to establish its safety for human use.

Scientific Research Applications

Based on the search results, here's what is known about the compound (R)-5-(2-((5-Cyano-2-methyl-4-(2-morpholinoethyl)phenyl)amino)pyrimidin-4-yl)-3-(hydroxymethyl)-3-methylindoline-7-carbonitrile:

(R)-5-(2-((5-Cyano-2-methyl-4-(2-morpholinoethyl)phenyl)amino)pyrimidin-4-yl)-3-(hydroxymethyl)-3-methylindoline-7-carbonitrile

Identifiers:

• PubChem CID: 130271227
• Molecular Formula: C29H31N7O2
• Molecular Weight: 509.6 g/mol
• IUPAC Name: (3R)-5-[2-[5-cyano-2-methyl-4-(2-morpholin-4-ylethyl)anilino]pyrimidin-4-yl]-3-(hydroxymethyl)-3-methyl-1,2-dihydroindole-7-carbonitrile
• InChI: InChI=1S/C29H31N7O2/c1-19-11-20(4-6-36-7-9-38-10-8-36)22(15-30)14-26(19)35-28-32-5-3-25(34-28)21-12-23(16-31)27-24(13-21)29(2,18-37)17-33-27/h3,5,11-14,33,37H,4,6-10,17-18H2,1-2H3,(H,32,34,35)/t29-/m1/s1
• InChIKey: VQBPWNWQPUQVHN-GDLZYMKVSA-N
• SMILES: CC1=CC(=C(C=C1NC2=NC=CC(=N2)C3=CC(=C4C(=C3)C@@(C)CO)C#N)C#N)CCN5CCOCC5
• ChEMBL ID: CHEMBL4216964
• Synonyms: CHEMBL4216964, 2113617-02-8, SCHEMBL19175633, GLXC-15141

Computed Properties:

• XLogP3-AA: 3.1
• Hydrogen Bond Donors: 3
• Hydrogen Bond Acceptors: 9
• Rotatable Bonds: 7
• Exact Mass: 509.25392326 Da
• Monoisotopic Mass: 509.25392326 Da
• Topological Polar Surface Area: 130 Ų
• Heavy Atom Count: 38
• Formal Charge: 0
• Complexity: 894
• Defined Atom Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1

Applications and Research

The search results do not contain specific applications of the compound (R)-5-(2-((5-Cyano-2-methyl-4-(2-morpholinoethyl)phenyl)amino)pyrimidin-4-yl)-3-(hydroxymethyl)-3-methylindoline-7-carbonitrile. However, they do provide some context regarding related compounds and potential areas of research:

• 3-Cyano-2-substituted pyridines: Research indicates that new 3-cyano-2-substituted pyridines have shown potential in inducing apoptosis in MCF 7 cells .
• Anti-depressant molecules: Metal-catalyzed reactions have been used in the synthesis of anti-depressant molecules .
• Bcl-2 Inhibitors: Several compounds listed in the search results from BLD Pharm are related to Bcl-2, which is a protein family that regulates apoptosis . These compounds may have potential applications in cancer therapy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural analogs are characterized by pyrimidine-carbonitrile cores with varying substitutions. Key examples include:

Table 1: Structural Comparison of Pyrimidine-Carbonitrile Derivatives

Compound Name	Substituents	Molecular Weight	Key Features
Target Compound	Morpholinoethyl, hydroxymethylindoline, methyl, cyano	~550 g/mol*	High stereoselectivity; potential kinase inhibition
4-[4-Methyl-2-(methylamino)thiazol-5-yl]-2-((3-(morpholin-4-ylcarbonyl)phenyl)amino)pyrimidine-5-carbonitrile	Morpholinylcarbonyl-phenyl, methylamino-thiazole	435.50 g/mol	Thiazole ring enhances π-π stacking; moderate solubility
2-((3-Hydroxyphenyl)amino)-4-(4-methyl-2-(methylamino)thiazol-5-yl)pyrimidine-5-carbonitrile	Hydroxyphenyl, methylamino-thiazole	436.16 g/mol	Polar hydroxyl group improves aqueous solubility; lower metabolic stability
5-Butyl-2-[(4-chloro-2-fluorobenzyl)amino]-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile	Chloro-fluorobenzyl, butyl, pyrazolo-pyrimidine	377.82 g/mol	Bulky substituents reduce bioavailability; halogen atoms enhance potency

*Estimated based on structural formula.

Key Observations:

• Morpholine Derivatives: The target compound’s morpholinoethyl group (vs.
• Indoline vs. Thiazole/Thiazolidinone: The indoline scaffold in the target compound offers conformational rigidity compared to thiazole derivatives, which may enhance selectivity .
• Hydroxymethyl Group : Unlike the hydroxyl group in , the hydroxymethyl group in the target compound provides a metabolic handle for glucuronidation, extending half-life.

Bioactivity and Structure-Activity Relationships (SAR)

• Kinase Inhibition: Morpholinoethyl and carbonitrile groups are associated with ATP-binding pocket interactions in kinases . The target compound’s indoline moiety may mimic adenine binding, as seen in similar scaffolds .
• Epigenetic Modulation : Compounds with pyrimidine-carbonitrile cores show HDAC inhibitory activity, though the target compound’s hydroxymethyl group may shift specificity toward kinases .
• Solubility vs. Potency: The morpholinoethyl group balances hydrophilicity, whereas halogenated analogs (e.g., ) prioritize potency over solubility.

NMR and Spectroscopic Comparisons

• Chemical Shift Analysis: In compounds with similar cores (e.g., ), regions near substituents (e.g., morpholinoethyl) show distinct δ values (e.g., 2.5–3.5 ppm for methylene protons), confirming environmental changes due to substituents.